Cas no 1279202-08-2 (3-(3-Fluorophenyl)-4H-1,2,4-triazole)

• Product Name: 3-(3-Fluorophenyl)-4H-1,2,4-triazole
• CAS No: 1279202-08-2
• MF: C₈H₆FN₃
• MW: 163.151744365692
• CID: 3040698
• PubChem ID: 53264352
• Update Time: 2024-11-05

3-(3-Fluorophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)-4H-1,2,4-triazole
• 5-(3-fluorophenyl)-1H-1,2,4-triazole
• 3-(3-fluorophenyl)-1H-1,2,4-triazole
• STL433365
• XH1024
• SCHEMBL4345238
• 3-(3-Fluoro-phenyl)-1H-[1,2,4]triazole
• AKOS005188448
• CS-0210481
• SY355170
• 1279202-08-2
• DB-138988
• BS-30570

• Inchi： 1S/C8H6FN3/c9-7-3-1-2-6(4-7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
• InChI Key： RFFDELXTQCRWKB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NC=NN1

Computed Properties

• Exact Mass: 163.055
• Monoisotopic Mass: 163.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6